5-Hydroxylysine

Specification

• Description: 5-Hydroxylysine, also known as lysine, 5 hydroxy, belongs to the class of organic compounds known as l-alpha-amino acids. These are alpha amino acids which have the L-configuration of the alpha-carbon atom. 5-Hydroxylysine is soluble (in water) and a moderately acidic compound (based on its pKa). 5-Hydroxylysine has been primarily detected in feces, urine, blood, and cerebrospinal fluid. Within the cell, 5-hydroxylysine is primarily located in the cytoplasm. 5-Hydroxylysine exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, 5-hydroxylysine can be found in broad bean and pulses. This makes 5-hydroxylysine a potential biomarker for the consumption of these food products.; Erythro-5-hydroxy-L-lysine is a 5-hydroxylysine consisting of L-lysine having an (R)-hydroxy group at the 5-position. It has a role as a human metabolite. It is a 5-hydroxylysine and a hydroxy-L-lysine. It is a conjugate base of an erythro-5-hydroxy-L-lysinium(1+).; A hydroxylated derivative of the amino acid LYSINE that is present in certain collagens.
• CAS No.: 1190-94-9
• Molecular Formula: C6H14N2O3
• Molecular Weight: 162.19 g/mol
• IUPAC Name: (2S,5R)-2,6-diamino-5-hydroxyhexanoic acid
• Standard InChI: InChI=1S/C6H14N2O3/c7-3-4(9)1-2-5(8)6(10)11/h4-5,9H,1-3,7-8H2,(H,10,11)/t4-,5+/m1/s1
• Standard InChI Key: YSMODUONRAFBET-UHNVWZDZSA-N
• Isomeric SMILES: C(C[C@@H](C(=O)O)N)[C@H](CN)O
• SMILES: C(CC(C(=O)O)N)C(CN)O
• Canonical SMILES: C(CC(C(=O)O)N)C(CN)O